Cas no 61280-10-2 (Pyrazinecarbothioamide, 6-[2-(dimethylamino)ethoxy]-)

• Product Name: Pyrazinecarbothioamide, 6-[2-(dimethylamino)ethoxy]-
• CAS No: 61280-10-2
• MF: C₉H₁₄N₄OS
• MW: 226.298659801483
• CID: 486070
• PubChem ID: 71397495
• Update Time: 2025-04-19

Pyrazinecarbothioamide, 6-[2-(dimethylamino)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarbothioamide, 6-[2-(dimethylamino)ethoxy]-
• 6-[2-(dimethylamino)ethoxy]pyrazine-2-carbothioamide
• 61280-10-2
• DTXSID50818990

• Inchi： 1S/C9H14N4OS/c1-13(2)3-4-14-8-6-11-5-7(12-8)9(10)15/h5-6H,3-4H2,1-2H3,(H2,10,15)
• InChI Key： JPJFWJOUXLYPHM-UHFFFAOYSA-N
• SMILES： S=C(C1=CN=CC(=N1)OCCN(C)C)N

Computed Properties

• Exact Mass: 226.08902
• Monoisotopic Mass: 226.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• PSA: 64.27